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Abstract
This technical guide addresses the common query regarding the difference between Safranin

O and Basic Red 2. It establishes that these are, in fact, synonymous names for the same

chemical compound, a cationic azine dye widely used in histology and cytology. The Colour

Index (C.I.) designation for this dye is 50240. This document provides a comprehensive

overview of its chemical and physical properties, clarifies the nomenclature, details its

mechanism of action as a biological stain, and presents a validated experimental protocol for

its principal application in cartilage assessment, complete with a procedural workflow diagram.

Nomenclature and Chemical Identity: Clarifying the
Terminology
In the field of biological stains, it is common for a single dye to be known by several names,

leading to potential confusion. This is the case with Safranin O and Basic Red 2.

Safranin O: This is the common name used most frequently in biological and medical

literature. The "O" distinguishes it from other safranin dyes. It is the certified stain used for

most histological procedures.[1][2][3]

Basic Red 2: This is the name assigned by the Colour Index, a standard reference database

for dyes and pigments.[4][5] It classifies the dye based on its application and color.
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C.I. 50240: This is the Colour Index constitution number, which provides a definitive,

internationally recognized identifier for the chemical structure of the dye.[4][6][7]

CAS No. 477-73-6: This is the unique registry number assigned by the Chemical Abstracts

Service, further confirming the identity of the chemical substance.[8][9]

Therefore, Safranin O and Basic Red 2 are not different compounds; they are different names

for C.I. 50240. Commercial preparations of Safranin O often contain a mixture of dimethyl and

trimethyl safranin, which are functionally identical for staining purposes.[1][10]

C.I. 50240
(CAS: 477-73-6)

Safranin O
(Common Histological Name)

 known as 

Basic Red 2
(Colour Index Name)

 known as 

Synonyms:
Safranine T, Gossypimine

Click to download full resolution via product page

Figure 1. Logical relationship between the names for C.I. 50240.

Chemical and Physical Properties
Safranin O is a cationic (basic) dye belonging to the azine class of compounds.[5] Its positive

charge allows it to bind avidly to anionic (negatively charged) macromolecules within tissues.

The key physicochemical properties are summarized in the table below.
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Property Value Reference(s)

Colour Index (C.I.) Name Basic Red 2 [4][5]

C.I. Number 50240 [4][6][7]

CAS Number 477-73-6 [8][9]

Chemical Formula
C₂₀H₁₉ClN₄ (for Dimethyl

Safranin)
[5][8][11][12]

Molecular Weight 350.84 g/mol [5][8][11][12]

Appearance
Brownish-red to dark green

solid powder
[2][3][12]

Absorption Max (λmax) 530-534 nm (in 50% Ethanol) [2][4]

Solubility
Soluble in water (approx. 50

g/L) and ethanol
[3][7][8]

Mechanism

Cationic dye binds to anionic

proteoglycans and nucleic

acids

[3][12]

Key Applications in Research and Development
Safranin O's primary utility stems from its ability to stain acidic mucopolysaccharides,

particularly the glycosaminoglycans (GAGs) found in high concentrations in cartilage.

Cartilage Histology: It is the gold standard for assessing cartilage health in osteoarthritis

research and tissue engineering. Safranin O stains the proteoglycan-rich extracellular matrix

of cartilage a vibrant red or orange, with the intensity of the stain being proportional to the

GAG content.[3][4] A loss of Safranin O staining is a key indicator of cartilage degradation.

Gram Staining: It serves as the classic counterstain in the Gram stain protocol. After

decolorization, Gram-negative bacteria, which have lost the primary crystal violet stain, are

visualized by taking up the red Safranin O.[3][6]

Cytology: It is used as a nuclear counterstain, coloring cell nuclei red, providing contrast to

other stains like Fast Green FCF.[4]
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Mast Cell and Mucin Detection: The dye can also be used to identify mast cell granules and

mucin, which are also rich in acidic components.[1][3]

Experimental Protocol: Safranin O and Fast Green
Staining for Cartilage
This protocol is a widely used method for staining formalin-fixed, paraffin-embedded tissue

sections to visualize cartilage morphology and proteoglycan content.

Required Reagents
Weigert's Iron Hematoxylin: For staining cell nuclei. Prepare fresh by mixing equal parts of

Stock Solution A (1% Hematoxylin in 95% Alcohol) and Stock Solution B (4% Ferric Chloride

in aqueous solution with 1% HCl).[6]

Fast Green (FCF) Solution (0.02% - 0.05% aqueous): To counterstain cytoplasm and

background connective tissue.[6]

Acetic Acid Solution (1% aqueous): Used as a brief rinse or differentiator.[6][11]

Safranin O Solution (0.1% aqueous): For staining GAGs in cartilage.[6][11]

Graded Alcohols (100%, 95%) and Xylene (or a substitute) for deparaffinization and

dehydration.

Staining Procedure
This procedure is for formalin-fixed, paraffin-embedded sections.

Deparaffinization and Hydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Immerse in 100% Ethanol: 2 changes, 2 minutes each.

Immerse in 95% Ethanol: 2 changes, 2 minutes each.

Rinse in running tap water for 5-10 minutes.[6][11]
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Nuclear Staining:

Stain in Weigert's iron hematoxylin working solution for 5-10 minutes.[6][11]

Wash in running tap water for 10 minutes until the water runs clear.[6][11]

Counterstaining:

Stain with Fast Green (FCF) solution for 5 minutes.[6][11]

Rinse quickly (10-15 seconds) with 1% acetic acid solution. Do not wash with water.[6][11]

Proteoglycan Staining:

Stain in 0.1% Safranin O solution for 5-20 minutes (time may require optimization).[6][11]

Dehydration and Mounting:

Dehydrate rapidly through 95% Ethanol (2 changes) and 100% Ethanol (2 changes).[11]

Clear in Xylene (or substitute): 2 changes, 2 minutes each.[11]

Mount with a resinous mounting medium.

Expected Results
Cartilage Matrix (GAGs), Mucin, Mast Cell Granules: Orange to Red[6][11]

Nuclei: Black to Blue-Black[6][11]

Cytoplasm and Background Tissue: Bluish-Green[6][11]
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Figure 2. Experimental workflow for Safranin O & Fast Green staining.
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Conclusion
The distinction between Safranin O and Basic Red 2 is one of nomenclature rather than

chemical composition. Both terms refer to the same versatile and essential cationic dye (C.I.

50240) used extensively in biological research. Its ability to stoichiometrically bind to

glycosaminoglycans makes it an invaluable tool for researchers in orthopedics, rheumatology,

and developmental biology for the quantitative and qualitative assessment of cartilage.

Understanding its properties and the standardized protocols for its use is fundamental for

achieving reproducible and reliable histological results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. urmc.rochester.edu [urmc.rochester.edu]

2. newcomersupply.com [newcomersupply.com]

3. conductscience.com [conductscience.com]

4. brd.nci.nih.gov [brd.nci.nih.gov]

5. med.upenn.edu [med.upenn.edu]

6. ihisto.io [ihisto.io]

7. urmc.rochester.edu [urmc.rochester.edu]

8. Safranin O Staining Protocol for Cartilage - IHC WORLD [ihcworld.com]

9. uclahealth.org [uclahealth.org]

10. healthsciences.usask.ca [healthsciences.usask.ca]

11. biognost.com [biognost.com]

12. sciencellonline.com [sciencellonline.com]

To cite this document: BenchChem. [The Interchangeable Identity of Safranin O and Basic
Red 2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3428820?utm_src=pdf-body
https://www.benchchem.com/product/b3428820?utm_src=pdf-custom-synthesis
https://www.urmc.rochester.edu/medialibraries/urmcmedia/musculoskeletal-research/core-services/histology/documents/SafraninOStainingProtocol.pdf
https://www.newcomersupply.com/documents/staining/procedures/Safranin_O_Stain.1350.pdf
https://conductscience.com/safranin-staining/
https://brd.nci.nih.gov/brd/sop/download-pdf/2605
https://www.med.upenn.edu/pcmd/assets/user-content/documents/Histology/Protocols/Safranin%20O%20and%20Fast%20Green%20Staining.pdf
https://www.ihisto.io/routine-histology/safranin-o-stain
https://www.urmc.rochester.edu/MediaLibraries/URMCMedia/musculoskeletal-research/core-services/histology/documents/CMSR_SAFOFG_1.pdf
https://ihcworld.com/2024/01/26/safranin-o-staining-protocol-for-cartilage/
https://www.uclahealth.org/sites/default/files/documents/SafraninO_staining_for_cartilage.pdf
https://healthsciences.usask.ca/documents/histology-documents/SAFRANIN-O-April-2019.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Safranine-O-powder-dye-IFU-V5-EN1.pdf
https://www.sciencellonline.com/PS/8348.pdf
https://www.benchchem.com/product/b3428820#what-is-the-difference-between-safranin-o-and-basic-red-2
https://www.benchchem.com/product/b3428820#what-is-the-difference-between-safranin-o-and-basic-red-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3428820#what-is-the-difference-between-safranin-o-
and-basic-red-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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